Cas no 942007-21-8 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide
• CAS No: 942007-21-8
• MF: C₁₈H₁₉N₃O₅S
• MW: 389.425563097
• CID: 5503449
• PubChem ID: 7658027
• Update Time: 2025-10-23

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide
• F2770-0235
• 942007-21-8
• 4-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-nitrobenzamide
• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide
• AKOS024679409
• VU0497624-1

• Inchi： 1S/C18H19N3O5S/c1-12-5-6-14(11-17(12)21(23)24)18(22)19-15-7-8-16-13(10-15)4-3-9-20(16)27(2,25)26/h5-8,10-11H,3-4,9H2,1-2H3,(H,19,22)
• InChI Key： SGPOLEBXQFJMFO-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC(=CC=2CCC1)NC(C1C=CC(C)=C(C=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 389.10454189g/mol
• Monoisotopic Mass: 389.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide

Recent Advances in the Study of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide (CAS: 942007-21-8)

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide (CAS: 942007-21-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The compound's distinct chemical architecture, combining a tetrahydroquinoline core with a nitrobenzamide moiety, suggests possible interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties and mechanisms of action of this compound. Studies have demonstrated its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, preliminary in vitro assays have shown that N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide exhibits selective inhibition against certain kinases, which are critical regulators of cell signaling and proliferation. These findings highlight the compound's relevance in the development of targeted therapies for diseases such as cancer and autoimmune disorders.

The synthesis and optimization of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide have also been a focal point of recent investigations. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, thereby facilitating its use in further biological studies. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key functional groups that contribute to its bioactivity, paving the way for the design of more potent derivatives.

In vivo studies have provided further insights into the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have been employed to assess its bioavailability, metabolic stability, and toxicity, which are crucial parameters for its progression into clinical trials. Early results indicate that N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide possesses favorable drug-like properties, although further optimization may be required to enhance its efficacy and reduce potential side effects.

The therapeutic potential of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide extends beyond its primary indications. Recent exploratory studies have suggested its utility in addressing unmet medical needs in areas such as neurodegenerative diseases and infectious diseases. For example, its ability to modulate specific protein-protein interactions has sparked interest in its application for Alzheimer's disease, while its antimicrobial properties are being evaluated against resistant bacterial strains.

In conclusion, N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methyl-3-nitrobenzamide represents a versatile and promising compound in the realm of chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted biological activities and therapeutic potential, positioning it as a valuable asset for future medical innovations. As the scientific community delves deeper into its mechanisms and applications, this compound is poised to make significant contributions to the advancement of precision medicine and targeted therapies.